2-Chloro-4-(2,6-difluorophenyl)phenol, 95%

• IUPAC Name: 2-chloro-4-(2,6-difluorophenyl)phenol
• InChI: InChI=1S/C12H7ClF2O/c13-8-6-7(4-5-11(8)16)12-9(14)2-1-3-10(12)15/h1-6,16H
• InChI Key: GRWRIDLYONMUNH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)C2=CC(=C(C=C2)O)Cl)F
• Molecular Formula: C12H7ClF2O
• DSSTOX Substance ID: DTXSID00685937
• Molecular Weight: 240.63 g/mol
• CAS RN: 1262002-70-9

Description

2-Chloro-4-(2,6-difluorophenyl)phenol (also known as 2,6-Difluorophenol) is a phenolic compound that has been used in a variety of scientific research applications, including as a reagent in organic synthesis and as a catalyst in catalysis. It is a white crystalline solid with a melting point of 131-132°C and a boiling point of 229-230°C. 2,6-Difluorophenol is an important building block in the synthesis of various organic molecules and is a key component in the synthesis of a wide range of pharmaceuticals.

Mechanism of Action

2,6-Difluorophenol acts as an electrophile in organic synthesis, meaning that it can react with nucleophiles such as amines and alcohols to form new covalent bonds. It can also act as a catalyst in catalysis, by facilitating the reaction of other molecules. In coordination chemistry, 2,6-difluorophenol can act as a ligand, forming complexes with transition metals.
Biochemical and Physiological Effects
2,6-Difluorophenol has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that it can inhibit the growth of certain bacteria, fungi, and viruses. Additionally, it has been shown to have anti-inflammatory and anticonvulsant effects in animal models.

Advantages and Limitations for Lab Experiments

2,6-Difluorophenol has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain, and it is stable under a wide range of conditions. Additionally, it is soluble in many organic solvents, making it easy to work with in a variety of laboratory settings. However, it is important to note that 2,6-difluorophenol can be toxic and should be handled with caution.

Future Directions

The potential applications of 2,6-difluorophenol are still being explored. Some potential future directions for research include the use of 2,6-difluorophenol in the synthesis of new pharmaceuticals, the development of new polymers and other materials, and the exploration of its potential as an antibacterial, antifungal, and antiviral agent. Additionally, further research into its biochemical and physiological effects could lead to the development of new therapeutic agents.

Synthesis Methods

2,6-Difluorophenol can be synthesized by the reaction of 2-chlorophenol with 2,6-difluorobenzene in the presence of an acid catalyst, such as sulfuric acid or hydrochloric acid. The reaction proceeds via an electrophilic substitution mechanism, in which the 2-chlorophenol reacts with the 2,6-difluorobenzene to form the 2,6-difluorophenol product.

Scientific Research Applications

2,6-Difluorophenol has been used in a variety of scientific research applications, including as a reagent in organic synthesis, as a catalyst in catalysis, and as a ligand in coordination chemistry. It has also been used as a starting material in the synthesis of a wide range of pharmaceuticals, such as anti-inflammatory drugs and anticonvulsants. Additionally, 2,6-difluorophenol has been used in the synthesis of various polymers and other materials.